1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one

• IUPAC Name: 1-[[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C14H15N3O2/c1-10-4-6-11(7-5-10)14-15-12(16-19-14)9-17-8-2-3-13(17)18/h4-7H,2-3,8-9H2,1H3
• InChI Key: MYJGAKAPDIJIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)CN3CCCC3=O
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

1-{[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}pyrrolidin-2-one, commonly known as MPO, is a chemical compound that has been widely used in scientific research. MPO is a heterocyclic compound that contains an oxadiazole ring and a pyrrolidinone ring. It has been found to have a wide range of applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of MPO is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been found to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MPO has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and antitumor properties. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPO has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been found to have a wide range of applications in various fields of research. However, MPO also has some limitations. It is not very soluble in water, which may limit its use in certain experiments. It may also have some toxic effects, which should be taken into consideration when using it in experiments.

Future Directions

There are several future directions for research on MPO. One area of research is the development of new synthetic methods for MPO and its derivatives. Another area of research is the investigation of its therapeutic potential in the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, the mechanism of action of MPO should be further investigated to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of MPO involves the reaction of 4-methylbenzylamine with ethyl 2-bromoacetate to form N-ethyl-4-methylbenzylamine. This intermediate is then reacted with hydrazine hydrate and carbon disulfide to form 5-(4-methylphenyl)-1,2,4-oxadiazole-3-thiol. The final step involves the reaction of 5-(4-methylphenyl)-1,2,4-oxadiazole-3-thiol with chloroacetyl chloride to form MPO.

Scientific Research Applications

MPO has been widely used in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. MPO has been used as a starting material in the synthesis of various bioactive compounds, including antitumor agents, antibacterial agents, and anti-inflammatory agents.